Cas no 279250-90-7 (1H-Imidazole-5-carbonitrile,2-(2-thiazolyl)-)

• Product Name: 1H-Imidazole-5-carbonitrile,2-(2-thiazolyl)-
• CAS No: 279250-90-7
• MF: C₇H₄N₄S
• MW: 176.19845867157
• CID: 248228
• PubChem ID: 10678850
• Update Time: 2025-04-19

1H-Imidazole-5-carbonitrile,2-(2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carbonitrile,2-(2-thiazolyl)-
• 1H-Imidazole-4-carbonitrile,2-(2-thiazolyl)- (9CI)
• 2-(2-thiazolyl)-4-cyano-1H-imidazole
• 279250-90-7
• 2-(Thiazol-2-yl)-1H-imidazole-5-carbonitrile
• SCHEMBL2043735

• Inchi： 1S/C7H4N4S/c8-3-5-4-10-6(11-5)7-9-1-2-12-7/h1-2,4H,(H,10,11)
• InChI Key： XZBOZGVRHYXHAU-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1=NC=C(C#N)N1

Computed Properties

• Exact Mass: 176.01566732g/mol
• Monoisotopic Mass: 176.01566732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 93.6Ų